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Introduction
FXIIa-IN-4, also known as recombinant Human Albumin-Infestin-4 (rHA-Infestin-4), is a potent

and highly selective inhibitor of activated Factor XII (FXIIa). FXIIa is the initiating serine

protease of the intrinsic coagulation cascade. A key advantage of targeting FXIIa is the

potential for a potent antithrombotic effect without a concomitant increase in bleeding risk, as

individuals with a congenital deficiency in FXII do not exhibit a bleeding diathesis.[1] Preclinical

studies have demonstrated the efficacy of FXIIa-IN-4 in various animal models of thrombosis,

including arterial, venous, and foreign surface-induced thrombosis, as well as ischemic stroke.

[1][2] This document provides detailed application notes and protocols for the in vivo

administration of FXIIa-IN-4 to aid in the design and execution of preclinical studies.

Mechanism of Action and Signaling Pathway
FXIIa-IN-4 is a competitive inhibitor of FXIIa. Upon contact with negatively charged surfaces,

Factor XII (FXII) undergoes autoactivation to its active form, FXIIa. FXIIa then initiates the

intrinsic coagulation pathway by activating Factor XI (FXI) to FXIa. FXIa, in turn, activates

Factor IX, leading to a cascade of reactions that culminate in the formation of a fibrin clot. By

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12368492#bc-rfq
https://www.benchchem.com/product/b12368492/docs?utm_src=pdf-body#application-notes-and-protocols-for-in-vivo-administration-of-fxiia-in-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC4731395/
https://www.benchchem.com/product/b12368492/docs?utm_src=pdf-body#application-notes-and-protocols-for-in-vivo-administration-of-fxiia-in-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC4731395/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0146783
https://www.benchchem.com/product/b12368492/docs?utm_src=pdf-body#application-notes-and-protocols-for-in-vivo-administration-of-fxiia-in-4
https://www.benchchem.com/product/b12368492/docs?utm_src=pdf-body#application-notes-and-protocols-for-in-vivo-administration-of-fxiia-in-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


selectively inhibiting FXIIa, FXIIa-IN-4 effectively blocks the initiation of this cascade, thereby

preventing thrombosis.
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Caption: FXIIa signaling pathway and the inhibitory action of FXIIa-IN-4.

Quantitative Data Summary
The following tables summarize the in vitro potency and in vivo efficacy of FXIIa-IN-4 (rHA-

Infestin-4) from various preclinical studies.

Table 1: In Vitro Potency of FXIIa-IN-4 (rHA-Infestin-4)

Species IC50 (nM) for FXIIa Inhibition

Human 0.3 ± 0.06

Rat 1.5 ± 0.06

Rabbit 1.2 ± 0.09

Data from Hagedorn et al. (2010) and other

sources.

Table 2: In Vivo Efficacy of FXIIa-IN-4 (rHA-Infestin-4) in Thrombosis Models
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Animal
Model

Species Dose
Route of
Administrat
ion

Key
Findings

Reference

Ferric

Chloride-

Induced

Arterial

Thrombosis

Mouse 200 mg/kg Intravenous

Completely

abolished

occlusive

arterial

thrombus

formation.

[1]

Carotid Artery

Thrombosis
Rat 100 mg/kg Intravenous

Completely

protected

from

occlusive

thrombus

formation.

Arteriovenous

Shunt

Thrombosis

Rat, Rabbit
Dose-

dependent
Intravenous

Markedly

reduced clot

weight.

Cerebral

Ischemia/Rep

erfusion

Injury

Rat 100 mg/kg Intravenous

Reduced

infarct areas

and improved

neurological

scores.

Experimental Protocols
Protocol 1: In Vivo Administration of FXIIa-IN-4 in a Rat
Model of Cerebral Ischemia
This protocol describes the prophylactic intravenous administration of FXIIa-IN-4 in a rat model

of transient middle cerebral artery occlusion (tMCAO).

Materials:

FXIIa-IN-4 (rHA-Infestin-4)
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Sterile isotonic saline (0.9% sodium chloride)

Sterile syringes and needles (e.g., 27-30 gauge)

Animal scale

Anesthesia (e.g., isoflurane)

Surgical instruments for tMCAO

Animal monitoring equipment

Procedure:

Animal Preparation: Acclimatize male Wistar rats (or other suitable strain) weighing 250-

300g for at least one week before the experiment. House animals under standard laboratory

conditions with free access to food and water.

Preparation of FXIIa-IN-4 Solution:

On the day of the experiment, prepare a fresh solution of FXIIa-IN-4.

The vehicle for administration is sterile isotonic saline.

Calculate the required amount of FXIIa-IN-4 based on the animal's body weight to achieve

a dose of 100 mg/kg.

The final injection volume should be in the range of 1-5 mL/kg. For a 300g rat, a typical

injection volume would be 0.3-1.5 mL.

Gently dissolve the calculated amount of FXIIa-IN-4 in the appropriate volume of sterile

isotonic saline. Ensure the solution is clear and free of particulates before administration.

Administration:

Anesthetize the rat using isoflurane (or other approved anesthetic).
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Fifteen minutes prior to the induction of tMCAO, administer the prepared FXIIa-IN-4
solution via the tail vein.

For the control group, administer an equal volume of sterile isotonic saline.

Induction of Cerebral Ischemia:

Proceed with the transient middle cerebral artery occlusion (tMCAO) surgical procedure.

Post-operative Care and Analysis:

Monitor the animal's recovery from anesthesia and surgery.

At 24 hours post-tMCAO, assess neurological deficits using a standardized scoring

system.

Collect blood samples for coagulation assays (e.g., aPTT).

Euthanize the animal and perfuse the brain for infarct size analysis (e.g., TTC staining).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for In Vivo
Administration of FXIIa-IN-4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368492/docs#application-notes-and-protocols-for-
in-vivo-administration-of-fxiia-in-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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